5-Benzyl-2-({2-nitro-4,5-dimethoxybenzylidene}amino)-4-methyl-3-thiophenecarboxamide 5-Benzyl-2-({2-nitro-4,5-dimethoxybenzylidene}amino)-4-methyl-3-thiophenecarboxamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC1027135
InChI: InChI=1S/C22H21N3O5S/c1-13-19(9-14-7-5-4-6-8-14)31-22(20(13)21(23)26)24-12-15-10-17(29-2)18(30-3)11-16(15)25(27)28/h4-8,10-12H,9H2,1-3H3,(H2,23,26)/b24-12+
SMILES: CC1=C(SC(=C1C(=O)N)N=CC2=CC(=C(C=C2[N+](=O)[O-])OC)OC)CC3=CC=CC=C3
Molecular Formula: C22H21N3O5S
Molecular Weight: 439.5 g/mol

5-Benzyl-2-({2-nitro-4,5-dimethoxybenzylidene}amino)-4-methyl-3-thiophenecarboxamide

CAS No.:

Cat. No.: VC1027135

Molecular Formula: C22H21N3O5S

Molecular Weight: 439.5 g/mol

* For research use only. Not for human or veterinary use.

5-Benzyl-2-({2-nitro-4,5-dimethoxybenzylidene}amino)-4-methyl-3-thiophenecarboxamide -

Specification

Molecular Formula C22H21N3O5S
Molecular Weight 439.5 g/mol
IUPAC Name 5-benzyl-2-[(E)-(4,5-dimethoxy-2-nitrophenyl)methylideneamino]-4-methylthiophene-3-carboxamide
Standard InChI InChI=1S/C22H21N3O5S/c1-13-19(9-14-7-5-4-6-8-14)31-22(20(13)21(23)26)24-12-15-10-17(29-2)18(30-3)11-16(15)25(27)28/h4-8,10-12H,9H2,1-3H3,(H2,23,26)/b24-12+
Standard InChI Key CNLFGZYXRZYTRS-WYMPLXKRSA-N
Isomeric SMILES CC1=C(SC(=C1C(=O)N)/N=C/C2=CC(=C(C=C2[N+](=O)[O-])OC)OC)CC3=CC=CC=C3
SMILES CC1=C(SC(=C1C(=O)N)N=CC2=CC(=C(C=C2[N+](=O)[O-])OC)OC)CC3=CC=CC=C3
Canonical SMILES CC1=C(SC(=C1C(=O)N)N=CC2=CC(=C(C=C2[N+](=O)[O-])OC)OC)CC3=CC=CC=C3

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